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Compound of Interest

Compound Name: TM5275 sodium

Cat. No.: B15618378

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents like TM5275 sodium is a critical component of laboratory safety
and operational excellence. This guide provides essential safety and logistical information for
the disposal of TM5275 sodium, emphasizing regulatory compliance and risk mitigation.

Immediate Safety and Handling Considerations

TM5275 sodium is a PAI-1 inhibitor with the molecular formula C2sH27CIN3sNaOs. Before
handling, it is imperative to consult the Safety Data Sheet (SDS). The primary directive from
available SDS information is to dispose of the contents and container at an approved waste
disposal plant. This indicates that the substance should be treated as regulated chemical
waste.

Key Hazard Information:
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Hazard Statement Classification Precautionary Statement

) Acute toxicity, oral (Category P264: Wash skin thoroughly
Harmful if swallowed )
4) after handling.

P270: Do not eat, drink or
smoke when using this

product.

P301 + P312 + P330: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if

you feel unwell. Rinse mouth.

Hazardous to the aquatic ]
] o ) P273: Avoid release to the
Very toxic to aquatic life environment, acute hazard ]
environment.
(Category 1)

P391: Collect spillage.

Step-by-Step Disposal Protocol for TM5275 Sodium
Waste

Given the lack of specific chemical neutralization protocols for TM5275 sodium, the following
procedure outlines the best practices for preparing the waste for collection by a certified
hazardous waste disposal service. This method ensures safety and compliance with
environmental regulations.

Experimental Protocol: Waste Preparation for Professional Disposal

o Personal Protective Equipment (PPE): Before handling TM5275 sodium, equip yourself with
appropriate PPE, including safety goggles, chemical-resistant gloves (nitrile or neoprene),
and a lab coat.

e Waste Segregation:

o Solid Waste: Collect any solid TM5275 sodium, contaminated weighing paper, or
disposable labware in a dedicated, clearly labeled hazardous waste container.
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o Solution Waste: If TM5275 sodium has been dissolved in a solvent (e.g., DMSO, DMF),
collect the solution in a separate, compatible hazardous waste container. Do not mix with
other solvent waste streams unless explicitly permitted by your institution's environmental
health and safety (EHS) office.

o Container Labeling:

o

Use a hazardous waste tag or label provided by your institution.

[¢]

Clearly write the full chemical name: "TM5275 sodium".

[e]

List all components of the waste, including any solvents and their approximate
concentrations.

[e]

Indicate the hazards associated with the waste (e.g., "Toxic," "Aquatic Hazard").
e Secure Storage:
o Keep the hazardous waste container tightly sealed to prevent spills or evaporation.

o Store the container in a designated satellite accumulation area or a central hazardous
waste storage facility, as per your institution's guidelines.

o Ensure secondary containment is in place to capture any potential leaks.

o Arrange for Pickup: Contact your institution's EHS office or the designated hazardous waste
management provider to schedule a pickup for the waste container.

Logical Workflow for TM5275 Sodium Disposal

The following diagram illustrates the decision-making process and the procedural flow for the
safe disposal of TM5275 sodium, reinforcing the safety-first approach.
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Disclaimer: This information is intended as a guide and does not supersede local, state, or
federal regulations, nor the specific guidelines of your institution. Always consult your
organization's Environmental Health and Safety (EHS) office for detailed procedures and
requirements. Attempting to neutralize or dispose of this chemical through methods other than
those approved by certified professionals is strongly discouraged.

» To cite this document: BenchChem. [Proper Disposal Procedures for TM5275 Sodium: A
Safety-First Approach]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15618378#tm5275-sodium-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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